10.1039/C4CC04805A | Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†

Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†

Chemical Communications Pub Date: 2014-08-13 DOI: 10.1039/C4CC04805A

Abstract

Three large negatively charged organic host molecules; β-cyclodextrin sulphate, para-sulphonato-calix[6]arene and para-sulphonato-calix[8]arene have been shown to be effective inhibitors of endonuclease in the low micromolar range, additionally para-sulphonato-calix[8]arene is a partial inhibitor of rhDNase I.

Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†

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Journal Name：Chemical Communications

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